Cas no 89533-85-7 (4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid)

• Product Name: 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid
• CAS No: 89533-85-7
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD01825243
• CID: 711883
• PubChem ID: 3812488
• Update Time: 2025-05-21

4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-oxotetrahydrofuran-3-carboxylic acid
• 3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-
• 4-methyl-5-oxooxolane-3-carboxylic acid
• 4-Methyl-5-oxo-tetrahydro-furan-3-carbonsaeure
• 4-methyl-5-oxo-tetrahydro-furan-3-carboxylic acid
• Succinic acid, 2-(hydroxymethyl)-3-methyl-, γ-lactone (6CI, 7CI)
• Tetrahydro-4-methyl-5-oxo-3-furancarboxylic acid (ACI)
• 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid

• MDL： MFCD01825243
• Inchi： 1S/C6H8O4/c1-3-4(5(7)8)2-10-6(3)9/h3-4H,2H2,1H3,(H,7,8)
• InChI Key： WXUISPWOIMGQAO-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)C(=O)OC1)O

Computed Properties

• Exact Mass: 144.04200
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: -0.11990

4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid

Comprehensive Overview of 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 89533-85-7)

4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 89533-85-7) is a versatile organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as a tetrahydrofuran derivative, is characterized by its unique carboxylic acid functional group and a five-membered lactone ring. Its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules, including drug candidates and flavoring agents.

In recent years, the demand for 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid has surged due to its role in the development of green chemistry and sustainable synthesis methods. Researchers are increasingly focusing on eco-friendly production techniques, such as enzymatic catalysis and biocatalysis, to reduce environmental impact. This aligns with the global trend toward carbon-neutral and circular economy initiatives, making the compound a topic of interest in both academic and industrial circles.

The compound's pharmacological potential is another area of growing interest. Studies suggest that 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid may serve as a precursor for anti-inflammatory agents and antimicrobial compounds. Its structural similarity to naturally occurring lactones and furans has prompted investigations into its bioactivity, particularly in the context of drug discovery and medicinal chemistry. These applications are highly relevant to current research on antibiotic resistance and novel therapeutics.

From a commercial perspective, 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid is utilized in the flavor and fragrance industry. Its fruity aroma and ester-like properties make it a desirable ingredient in food additives and perfumery. With consumers increasingly seeking natural and organic products, the compound's role in natural flavor enhancers has gained attention. This trend is reflected in the rising popularity of clean-label and plant-based formulations.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid. These methods ensure high purity and consistency, which are critical for its use in pharmaceutical formulations and industrial applications. The compound's stability under various conditions also makes it suitable for long-term storage and global distribution.

In summary, 4-Methyl-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 89533-85-7) is a multifaceted compound with broad applications in pharmaceuticals, flavor chemistry, and sustainable synthesis. Its relevance to contemporary research topics, such as green chemistry and drug development, ensures its continued importance in scientific and industrial fields. As advancements in biocatalysis and analytical methods progress, the compound's potential is expected to expand further.